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Compound of Interest

Compound Name: Butyl 6-chlorohexanoate

Cat. No.: B15176339 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Butyl 6-chlorohexanoate
waste. The following information is based on best practices for managing halogenated organic

compounds and data from structurally similar chemicals, as a specific Safety Data Sheet (SDS)

for Butyl 6-chlorohexanoate was not located. It is crucial to always consult your institution's

specific safety protocols and the supplier's SDS for any chemical you work with.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Butyl 6-chlorohexanoate?

A1: Based on structurally similar compounds, Butyl 6-chlorohexanoate is expected to cause

skin and eye irritation. Inhalation of vapors or mists should be avoided, and the compound

should be handled in a well-ventilated area, preferably a fume hood.[1] As a halogenated

organic compound, it may also pose environmental hazards if not disposed of correctly.

Q2: What personal protective equipment (PPE) should I wear when handling Butyl 6-
chlorohexanoate waste?

A2: Appropriate PPE includes, but is not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol

generation, a respirator may be necessary.

Q3: How should I store Butyl 6-chlorohexanoate waste?

A3: Butyl 6-chlorohexanoate waste should be stored in a designated, well-ventilated, and

cool area, away from incompatible materials. The waste container must be clearly labeled as

"Halogenated Organic Waste" and include the full chemical name, "Butyl 6-chlorohexanoate."

The container should be kept tightly closed when not in use.

Q4: Can I dispose of Butyl 6-chlorohexanoate waste down the drain?

A4: No. Under no circumstances should halogenated organic compounds like Butyl 6-
chlorohexanoate be disposed of down the drain. This is to prevent environmental

contamination and potential damage to plumbing systems.

Q5: What is the correct procedure for disposing of Butyl 6-chlorohexanoate waste?

A5: Butyl 6-chlorohexanoate waste must be collected in a designated, properly labeled, and

sealed container for halogenated organic waste. This waste should be segregated from non-

halogenated waste streams. Follow your institution's hazardous waste disposal procedures,

which typically involve collection by a certified hazardous waste management company.

Troubleshooting Guides
Scenario 1: I have accidentally spilled a small amount of Butyl 6-chlorohexanoate on my lab

bench.

Immediate Action: Alert others in the immediate area. If safe to do so, contain the spill with

an absorbent material (e.g., spill pillows, vermiculite, or sand).

Ventilation: Ensure the area is well-ventilated. If the spill is in a poorly ventilated area,

evacuate and contact your institution's safety office.

Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and

contaminated debris into a designated hazardous waste container.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15176339?utm_src=pdf-body
https://www.benchchem.com/product/b15176339?utm_src=pdf-body
https://www.benchchem.com/product/b15176339?utm_src=pdf-body
https://www.benchchem.com/product/b15176339?utm_src=pdf-body
https://www.benchchem.com/product/b15176339?utm_src=pdf-body
https://www.benchchem.com/product/b15176339?utm_src=pdf-body
https://www.benchchem.com/product/b15176339?utm_src=pdf-body
https://www.benchchem.com/product/b15176339?utm_src=pdf-body
https://www.benchchem.com/product/b15176339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and your institution's environmental

health and safety department.

Scenario 2: I am unsure if my Butyl 6-chlorohexanoate waste is contaminated with other

chemicals.

Action: If you are unsure about the composition of a waste stream, it is best to err on the side

of caution. Treat the waste as if it contains the most hazardous component.

Segregation: Do not mix unknown waste streams. Keep the potentially contaminated Butyl
6-chlorohexanoate waste in a separate, clearly labeled container.

Consult: Contact your institution's hazardous waste management team for guidance on how

to properly characterize and dispose of the waste.

Quantitative Data
As a specific Safety Data Sheet for Butyl 6-chlorohexanoate was not available, the following

table presents data for a structurally related compound, Butyl hexanoate, for reference.

Property Value (for Butyl hexanoate)

Molecular Formula C10H20O2

Molecular Weight 172.26 g/mol

Boiling Point 208 °C

Flash Point 77 °C

Specific Gravity 0.865 g/cm³

Note: This data is for Butyl hexanoate and should be used as an estimate only.
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Protocol 1: Segregation and Collection of Butyl 6-chlorohexanoate Waste

Obtain a designated waste container: Use a clean, chemically resistant container with a

secure screw-top lid, specifically designated for halogenated organic waste.

Label the container: Before adding any waste, affix a hazardous waste label to the container.

The label must include:

The words "Halogenated Organic Waste"

The full chemical name: "Butyl 6-chlorohexanoate"

The approximate percentage of each component if it is a mixed waste stream.

The date the first waste was added.

The name of the principal investigator or research group.

Add waste: Carefully pour the Butyl 6-chlorohexanoate waste into the container, avoiding

splashes.

Seal the container: Securely close the lid immediately after adding waste.

Store appropriately: Store the sealed container in a designated satellite accumulation area,

away from ignition sources and incompatible materials.
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Initial Actions

Containment & Cleanup

Final Steps

Small Butyl 6-chlorohexanoate Spill Occurs

Alert nearby personnel

Assess the spill size and potential hazards

Don appropriate PPE
(gloves, goggles, lab coat)

Contain the spill with absorbent material

Collect absorbed material into a hazardous waste container

Decontaminate the spill area

Properly label the waste container

Store waste in a designated satellite accumulation area

Report the spill to the supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for handling a small Butyl 6-chlorohexanoate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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